Cas no 2408957-76-4 (3-(Oxolan-3-yl)azepane-1-carboxamide)

• Product Name: 3-(Oxolan-3-yl)azepane-1-carboxamide
• CAS No: 2408957-76-4
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5759230
• PubChem ID: 146082276
• Update Time: 2025-05-23

3-(Oxolan-3-yl)azepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2408957-76-4
• 3-(Oxolan-3-yl)azepane-1-carboxamide
• EN300-7537209

• Inchi： 1S/C11H20N2O2/c12-11(14)13-5-2-1-3-9(7-13)10-4-6-15-8-10/h9-10H,1-8H2,(H2,12,14)
• InChI Key： VWNIXJJFAJKGIR-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1CN(C(N)=O)CCCC1

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-(Oxolan-3-yl)azepane-1-carboxamide

Comprehensive Overview of 3-(Oxolan-3-yl)azepane-1-carboxamide (CAS No. 2408957-76-4): Structure, Applications, and Research Insights

3-(Oxolan-3-yl)azepane-1-carboxamide, identified by its CAS number 2408957-76-4, is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule combines an azepane ring with an oxolane (tetrahydrofuran) moiety, linked via a carboxamide functional group, offering versatile reactivity and potential bioactivity. Its molecular framework is particularly intriguing for drug discovery, as it aligns with modern trends in scaffold diversification for targeting GPCRs and enzymatic pathways.

In recent years, the demand for novel heterocyclic compounds like 3-(Oxolan-3-yl)azepane-1-carboxamide has surged, driven by the need for innovative therapeutics in neurology and metabolic disorders. Researchers frequently search for "azepane derivatives in drug design" or "oxolane-containing bioactive molecules," reflecting the compound's relevance in addressing challenges such as blood-brain barrier permeability and selective receptor modulation. Its dual-ring system enhances conformational flexibility, a property highly valued in optimizing pharmacokinetic profiles.

The synthesis of CAS 2408957-76-4 typically involves multi-step organic reactions, including reductive amination and cyclization strategies. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and sustainability—a nod to the growing emphasis on green chemistry in pharmaceutical manufacturing. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural integrity, while computational studies predict favorable drug-likeness scores (e.g., Lipinski’s Rule of Five).

Beyond its pharmaceutical potential, 3-(Oxolan-3-yl)azepane-1-carboxamide is studied in material science for its ability to form hydrogen-bonded supramolecular networks. Such applications resonate with trends in "smart materials for drug delivery" and "biodegradable polymers," frequently queried in academic and industrial forums. The compound’s carboxamide group further enables derivatization, making it a candidate for covalent organic frameworks (COFs)—a hot topic in nanotechnology searches.

Ongoing research explores the compound’s mechanistic pathways in modulating neurotransmitter receptors, with preliminary data suggesting low cytotoxicity—a critical factor for central nervous system (CNS) drug development. These findings align with popular queries like "non-toxic azepane analogs" and "neuroprotective small molecules," highlighting its translational potential. Collaborative efforts between academia and biotech firms aim to optimize its structure-activity relationships (SAR) for specific indications.

In summary, 3-(Oxolan-3-yl)azepane-1-carboxamide (CAS 2408957-76-4) exemplifies the convergence of medicinal chemistry and advanced material science. Its multifaceted applications—from GPCR-targeted therapies to nanostructured materials—position it as a compound of enduring scientific interest, addressing both current healthcare gaps and future technological needs.